The synthesis of wafer-scale single-crystal graphene sheets has become essential to realize future electronic device applications. To synthesize large-area boundary-free graphene, it is effective to use chemical vapor deposition (CVD) on copper (Cu) surfaces that possess a thin oxide layer. In this study, we constructed machine learning (ML) modeling to design experimental CVD conditions for the formation of large-area graphene. The constructed ML model predicted the graphene domain size from the experimental CVD growth conditions and the spectral information of the Cu surface. Furthermore, we demonstrated the formation of large-area graphene domain on the Cu surface using the CVD conditions determined by the constructed ML model, which provided faster graphene growth compared to previously reported strategies.

The external heat exchanger (EHE) can solve the problem of the insufficient heating surface due to the large-scale circulating fluidized bed (CFB) boiler effectively; furnace temperature and bed temperature can be regulated quickly and accurately with the adjustment of the solids circulation rate (SCR). The ash differs from coal-fired boilers in particle size, density, and other physical parameters, so the circulation and heat transfer characteristics are not identical. The results of SCR and pressure distribution in a cold CFB experimental system with an EHE in which the height of the partition (HP) could be adjusted were analyzed. Experiments studied the effect of fluidized air velocity in the riser (Ug), HP of the EHE, and the pressure of the supply air chamber (PSA) in the EHE on SCR using quartz sand with an average size of 0.239 mm. It was noted that SCR increased with Ug and PSA in the range of 7.01–28.37 g/s with the increase in Ug, and the maximum value of SCR was obtained when PSA was 750 Pa and the HP was 80 mm. The experiments also noted that the increase in SCR significantly affected the pressure distribution in the region of high solids content (EHE and the region above 600 mm in the riser). A reference to the above characteristics of SCR and pressure distribution variations can be considered for operating commercial CFB waste incinerators.

Tetraethyl p-xylenediphosphate is used as the organic ligand to prepare the organodiphosphonate Zr-based metal organic frameworks (ZrP-MOF). The physicochemical characterizations of ZrP-MOF under different hydrothermal and calcination conditions were performed by various analytical techniques. ZrP-MOF was then employed as a catalyst for the catalytic transfer hydrogenation of furfural with alcohol as the hydrogen donor, and the preparation parameters and catalytic properties of ZrP-MOF were investigated. Compared with fresh ZrP-MOF, the furfural conversion of ZrP-MOF calcined at 825 K increased from 43.5% to 95.1%. Calcination can significantly increase the Lewis/Brønsted acid ratio and enlarge the pore structure of ZrP-MOF, which promote the furfural catalytic transfer hydrogenation reaction over Zr-O based on the Meerwein–Ponndorf–Verley reduction.

Reduction of phosphogypsum (PG) to calcium sulfide (CaS) using thermochemical methods solve the environmental problems caused by PG. However, the commonly used reducing agents are coal and CO. The use of the above-mentioned reducing agents is not economically efficient. In this paper, rice husk (RH) is used as a reducing agent and sludge (SL) as an additive to reduce PG. The effect of the two on PG decomposition and the mechanism of the synergistic effect are also investigated in combination with kinetic calculations. It is found that decomposition rate of CaSO4 in PG is 99.99% and yield of CaS is 98.38% when 40% RH + 20% SL is used as the reducing agent at 900°C for 30 min. The combined use of RH + SL is superior to RH alone in reducing the initial decomposition temperature and Ea. The mechanism functions of both reduced PG are G(α) = −ln(1 − α). There is a synergistic mechanism between RH and SL. The Fe2O3 in SL increases the cleavage of nitrogen oxide-containing compounds and PAHs in tar to monocyclic aromatic and aliphatic hydrocarbons while producing more CO, H2, and CH4. Meanwhile, SL ash can promote the reaction process of carbon with CaSO4, thus increasing the decomposition rate of PG.

Large deformation of an elastic hollow ellipsoid may be used as the mechanism of a flowmeter. It is seen as being inspired by human biology, when passing through fluid internally. The investigation on this potential was carried out where simply the relationships among pressure drop across an ellipsoid, deformation, flowrate and fluid viscosity were obtained. The elastic hollow ellipsoid was made from Silicone, which has a long axis of 0.05 m, a short axis of 0.03 m, and a wall thickness of 3.5 × 10−4 ± 4.6 × 10−5 m. A monotonic relationship between fluid flowrate and a representative diameter of the ellipsoid was found. Sodium carboxymethyl cellulose (CMC) aqueous solutions were used as a more viscous media so the effect of viscosity was explored. Unlike the firm result on flowrate gauging, it was inconclusive on differentiating the effect of viscosity. When the inlet and the outlet of the fluid were switched over, the geometrical expansion of the ellipsoid was found to be sensitive to the small spatial variation of wall thickness (a non-uniformity caused by manufacturing limitation). Nevertheless, this work has demonstrated an interesting flowmeter and further explorations on viscosity effect may be warranted.

Iron compounds addition on the melt is a more complex issue. Uncertainties in industrial applications are caused by crystallization and depolymerization phenomena. Most of the current studies have discussed FeO and Fe2O3, ignoring the influence of FeS in the glass structure. This study designed and simulated artificial ash close to coal ash to interact with the glass melt at high temperatures. Coulomb titration, X-ray diffraction (XRD), and Raman analyses were carried out to determine the percentage and composition of crystalline and noncrystalline materials in the glass. Samples of FeS-Fe2O3 were subjected to the enumeration of the glass structure and quantitative calculations of the degree of polymerization. The results showed that 15-wt% Fe2O3 promoted crystallization in the system and accelerates the depolymerization of FeS. The introduction of FeS increases the amorphous materials, and the obtained amorphous materials are Si dominated network structures and [SiO4]-[FeO4]-[SiO4] clusters. The network tends to change from [FeOn] and [AlO4] to [SiO4]. In addition, aluminosilicate may enter FeS particles and unreacted FeS may deposit on the aluminosilicate surface.

In this study, water at high temperature (175°C) and in vacuum state (−1 bar) is applied to graphite nanosheets to enhance surface activity through the formation of oxygen functionalities via supercritical water treatment. The nylon 610 nanocomposites (with treated or untreated nanosheets as nanofillers) was then synthesized using interfacial polymerization. X-ray diffraction (XRD) analysis showed that the water treatment had not altered the crystal structure of the graphite nanosheets. On average, the Young's modulus and tensile strength of the nanocomposites are larger than the pure nylon 610 created, with the highest Young's modulus and tensile strength obtained being 137.44 MPa and 930.49 kPa, respectively. The tensile strength of treated nanosheets/nylon nanocomposites generally decreased with increasing wt%; while, that of untreated nanosheets/nylon nanocomposites increased with increasing wt%. This enhancement in mechanical properties can be attributed to the functionalization of graphite nanosheets, which may yield a slight oxidation on its surface, allowing for stronger interaction between the nylon 610 matrix and the nanosheets. Fourier transform infrared (FTIR) spectra also showed the presence of hydrogen bonding between the carbon nanofillers and the polymer matrix through the appearance of amide bands. Furthermore, scanning electron microscopy (SEM) showed that at higher wt%, aggregation will occur, which may lead to a weakening in physical properties. Nevertheless, this improvement in mechanical properties when compared with pure nylon 610 can be attributed to the intact structure of the nanosheets and the chemical bonding between the nanofillers and nylon 610.

The study deals with designing a multivariable centralized proportional-integral (PI) controller for an activated sludge process (ASP) by adopting a new tuning technique. To overcome the tedious task of manual tuning by a classical method that was based on Ziegler–Nichols tuning, a novel approach is developed by formulating the optimization problem and considering it along with the theoretical results to calculate the controller parameters. The proposed method is then compared with the reported method to demonstrate the advantages of the proposed approach. A nonlinear ASP model is selected to evaluate the performance of the designed controller. The simulation carried through the proposed optimization technique exhibits a significant improvement in closed-loop performance for tuning the centralized controller. It is observed that the proposed method minimizes the effort of tuning the controller significantly. The proposed controller achieves better load disturbance response and lower overshoot than the reported method. The proposed method could improve integral absolute error (IAE) and integral time absolute error (ITAE) performance indices, ranging between 18.69% to 53.80% and 16.42% to 52.97% for a step change in y r 1 $$ y{r}_1 $$ and y r 2 $$ y{r}_2 $$ , respectively, which are better compared to the reported method. The study also assesses the control system's robustness for their uncertainties with the time constant and time delay.

Peroxymonosulfate-based advanced oxidation processes (PMS-AOPs) for in situ persistent organic pollutant (POP) remediation in aqueous solutions can be a promising technology. However, this technology is constrained by its high toxicity and cost of metal oxide and non-metal catalysts for PMS activation. Here, we investigated the catalytic performance of a widely available natural mineral, manganese ore (MO), for PMS activation. A series of natural MO samples in an aqueous solution were prepared via the Fenton-like reaction. The samples' crystalline structure, surface morphology, textural properties, and other surface characteristics of the selected MO were systematically characterized. The effects of PMS concentration and process parameters on the degradation performance of four chosen model pollutants, that is, phenol, tetrabromobisphenol A (TBBPA), rhodamine B (RhB), and methylene blue (MB), were evaluated. The experimental results showed that natural MO increased catalytic activity and enhanced the PMS oxidation processes, with 98%, 90%, and 75% removal efficiencies on phenol, TBBPA, and RhB, respectively, within 1.5 h. The reduction in the initial pH solution from 10 to 7 and the increase in temperature from 15 to 45°C enhanced the MB degradation rate (decolorization) by 55 and 46%, respectively, within 2 h. During the PMS activation process, SO4•−, •OH, and 1O2 species were generated, but only SO4•− and •OH radicals with strong oxidative potentials contributed to the catalytic degradation. The dissolved metals from the experiments were found well within the limit of drinking water standards, verifying that the MO + PMS catalytic system is suitable for commercial applications. This work provides insights into the development potential and prospects of using natural minerals for PMS activation and POP degradation, which can accelerate their industrial applications.

The advantages that plastic-based composites provide over epoxy-based composites have catalyzed interest in the former in recent years. Polystyrene, a common packaging plastic, has been used for the production of composites. However, its hydrophilicity and curing duration are issues that undermine its commercialization. In this study, two fillers, calcined cow bone and kaolin, were introduced into a polystyrene resin matrix in varying concentrations through the hand lay-up method. The composites were thermally cured at a temperature of 200°C for 3 h, after which they were characterized for their thermal and microstructural properties. DSC analysis revealed that the presence of kaolin improved the thermal property of the composite more than cow bone. The FTIR results revealed that the filler(s) were incorporated into the matrix via chemical reactions, as evidenced by bond breakage and formation. EDX results confirmed the incorporation of the fillers, with carbon being the most dominant element in the composites. It showed that the cow bone introduced elements such as phosphorus and calcium, while the kaolin introduced elements such as silicon and aluminum to the composite. SEM micrographs showed the presence of good interfacial adhesion between the filler(s) and the matrix. This study has shown that thermal curing is a viable solution to the shortcomings of polystyrene-based composites and their commercialization.